Cas no 2171175-66-7 (benzyl (2R)-2-(chlorosulfonyl)methylpiperidine-1-carboxylate)

• Product Name: benzyl (2R)-2-(chlorosulfonyl)methylpiperidine-1-carboxylate
• CAS No: 2171175-66-7
• MF: C₁₄H₁₈ClNO₄S
• MW: 331.81502199173
• CID: 5796452
• PubChem ID: 165870049
• Update Time: 2025-10-20

benzyl (2R)-2-(chlorosulfonyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2-[(chlorosulfonyl)methyl]-, phenylmethyl ester, (2R)-
• benzyl (2R)-2-(chlorosulfonyl)methylpiperidine-1-carboxylate

• Inchi： 1S/C14H18ClNO4S/c15-21(18,19)11-13-8-4-5-9-16(13)14(17)20-10-12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-11H2/t13-/m1/s1
• InChI Key： LHXVVMYAMUOHLU-CYBMUJFWSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCC[C@@H]1CS(Cl)(=O)=O

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 471.5±28.0 °C(Predicted)
• pka: -3.22±0.40(Predicted)

Additional information on benzyl (2R)-2-(chlorosulfonyl)methylpiperidine-1-carboxylate

Recent Advances in the Application of Benzyl (2R)-2-(Chlorosulfonyl)methylpiperidine-1-carboxylate (CAS: 2171175-66-7) in Chemical Biology and Pharmaceutical Research

Benzyl (2R)-2-(chlorosulfonyl)methylpiperidine-1-carboxylate (CAS: 2171175-66-7) is a chiral sulfonyl chloride derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound serves as a key intermediate in the synthesis of biologically active molecules, particularly those targeting protease enzymes and other sulfhydryl-dependent biological processes. Recent studies have explored its utility in the development of covalent inhibitors, activity-based probes, and as a building block for complex heterocyclic systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor for the synthesis of irreversible inhibitors of cysteine proteases. The research team utilized the reactive chlorosulfonyl group to develop selective inhibitors of cathepsin B, showing promising results in cancer cell models. The chiral center at the 2-position was found to be crucial for target selectivity, with the (R)-configuration proving significantly more active than its (S)-counterpart.

In parallel developments, researchers at several pharmaceutical companies have incorporated benzyl (2R)-2-(chlorosulfonyl)methylpiperidine-1-carboxylate into their drug discovery pipelines. A notable application appears in patent applications for novel antiviral agents, where the compound's ability to form stable covalent bonds with viral proteases is being exploited. The sulfonyl chloride moiety allows for efficient conjugation with various nucleophilic amino acid residues, enabling the development of targeted covalent inhibitors.

The compound's stability and reactivity profile have been systematically investigated in recent structure-activity relationship studies. Research published in ACS Medicinal Chemistry Letters (2024) revealed that the benzyl carbamate protecting group provides optimal balance between stability during synthesis and ease of removal in final products. Furthermore, the piperidine ring was shown to contribute to improved pharmacokinetic properties of derived compounds, particularly in terms of blood-brain barrier penetration.

Significant progress has also been made in the scalable synthesis of benzyl (2R)-2-(chlorosulfonyl)methylpiperidine-1-carboxylate. A 2024 Organic Process Research & Development publication detailed an improved asymmetric synthesis route starting from commercially available (R)-pipecolic acid, achieving >99% enantiomeric excess and overall yields exceeding 75%. This advancement addresses previous challenges in large-scale production and has facilitated broader investigation of the compound's applications.

Emerging applications extend beyond traditional drug discovery. Recent work in chemical biology has employed this compound as a versatile handle for protein labeling and bioconjugation. The chlorosulfonyl group's reactivity with various nucleophiles, combined with the stability of the resulting sulfonamide linkages, makes it particularly useful for creating stable protein-drug conjugates and activity-based probes for proteomic studies.

As research continues, benzyl (2R)-2-(chlorosulfonyl)methylpiperidine-1-carboxylate is demonstrating increasing importance in medicinal chemistry. Its unique combination of structural features and reactivity profile positions it as a valuable building block for the development of next-generation therapeutics targeting challenging biological pathways. Future directions likely include expanded applications in targeted protein degradation and covalent drug discovery platforms.